Cas no 896298-56-9 (N,4,5-trimethyl-2-(4-phenoxybenzamido)thiophene-3-carboxamide)

• Product Name: N,4,5-trimethyl-2-(4-phenoxybenzamido)thiophene-3-carboxamide
• CAS No: 896298-56-9
• MF: C₂₁H₂₀N₂O₃S
• MW: 380.460103988647
• CID: 5479078
• Update Time: 2025-10-20

N,4,5-trimethyl-2-(4-phenoxybenzamido)thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,4,5-trimethyl-2-[(4-phenoxybenzoyl)amino]thiophene-3-carboxamide
• N,4,5-trimethyl-2-(4-phenoxybenzamido)thiophene-3-carboxamide

• Inchi： 1S/C21H20N2O3S/c1-13-14(2)27-21(18(13)20(25)22-3)23-19(24)15-9-11-17(12-10-15)26-16-7-5-4-6-8-16/h4-12H,1-3H3,(H,22,25)(H,23,24)
• InChI Key： HEPGGKKXTXFCAO-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C2=CC=C(OC3=CC=CC=C3)C=C2)SC(C)=C(C)C=1C(NC)=O

Additional information on N,4,5-trimethyl-2-(4-phenoxybenzamido)thiophene-3-carboxamide

Comprehensive Overview of N,4,5-trimethyl-2-(4-phenoxybenzamido)thiophene-3-carboxamide (CAS No. 896298-56-9)

The compound N,4,5-trimethyl-2-(4-phenoxybenzamido)thiophene-3-carboxamide (CAS No. 896298-56-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. With its unique structural features, including a thiophene core and phenoxybenzamido substituents, this compound exhibits potential applications in drug discovery and advanced material development. Researchers are particularly interested in its role as a building block for bioactive molecules, given its ability to modulate biological pathways.

In recent years, the demand for thiophene-based compounds has surged due to their versatility in medicinal chemistry. The presence of the carboxamide and phenoxy groups in N,4,5-trimethyl-2-(4-phenoxybenzamido)thiophene-3-carboxamide enhances its binding affinity to target proteins, making it a candidate for investigating enzyme inhibitors or receptor modulators. This aligns with current trends in precision medicine, where researchers seek tailored solutions for complex diseases.

From a synthetic chemistry perspective, the compound's CAS No. 896298-56-9 serves as a critical identifier for procurement and regulatory compliance. Laboratories focusing on small molecule therapeutics or heterocyclic chemistry often prioritize such compounds for their scaffold diversity. Additionally, its stability under various conditions makes it suitable for high-throughput screening (HTS) campaigns, a hot topic in AI-driven drug discovery.

Beyond pharmaceuticals, N,4,5-trimethyl-2-(4-phenoxybenzamido)thiophene-3-carboxamide has potential applications in organic electronics. Its conjugated system and electron-rich thiophene ring could contribute to the development of organic semiconductors or light-emitting diodes (OLEDs). This intersection of chemistry and materials science addresses growing interest in sustainable technologies and green chemistry.

For researchers exploring structure-activity relationships (SAR), this compound offers a valuable template. Modifications to its methyl or phenoxy groups could yield derivatives with enhanced properties, a strategy frequently discussed in computational chemistry forums. The rise of machine learning in molecular design further amplifies the relevance of such studies, as predictive models rely on high-quality data from well-characterized compounds like CAS No. 896298-56-9.

In summary, N,4,5-trimethyl-2-(4-phenoxybenzamido)thiophene-3-carboxamide represents a multifaceted tool for scientific innovation. Its applications span from drug discovery to advanced materials, reflecting broader industry shifts toward interdisciplinary research. As interest in tailored molecular architectures grows, this compound will likely remain a focal point for both academic and industrial investigations.